PB-22 N-(4-hydroxypentyl)-3-carboxyindole metabolite
Overview
Description
PB-22 is a synthetic cannabinoid which is structurally analogous to the potent aminoalkylindoles, like JWH 018. PB-22 N-(4-hydroxypentyl)-3-carboxyindole metabolite is a potential metabolite of PB-22. The physiological and toxicological properties of this compound have not been characterized. This product is intended for forensic and research purposes.
Scientific Research Applications
1. Metabolite Identification and Quantification
A study by Minakata et al. (2017) developed an analytical method for quantifying PB-22 N-(4-hydroxypentyl)-3-carboxyindole and its metabolites in human urine samples. This research is significant for forensic toxicology, as it helps in the detection and analysis of synthetic cannabinoids in biological specimens (Minakata et al., 2017).
2. Human Hepatocyte Metabolism Studies
Wohlfarth et al. (2014) conducted a study on the human hepatocyte metabolism of PB-22 and its analogs. This research provides insights into the metabolic pathways of these substances, which is crucial for understanding their pharmacodynamic and toxicological properties (Wohlfarth et al., 2014).
3. Synthetic Cannabinoid Metabolism in Hair
Franz et al. (2016) explored the mechanisms of incorporation of synthetic cannabinoid metabolites, including PB-22 N-(4-hydroxypentyl)-3-carboxyindole, into hair. This study aids in understanding how these compounds and their metabolites are incorporated into hair, impacting the interpretation of drug testing results (Franz et al., 2016).
4. Urine and Serum Specimen Analysis
Minakata et al. (2018) established methods for the quantification of synthetic cannabinoids and their metabolites in human serum and urine specimens. This research enhances the detection capabilities for synthetic cannabinoids in clinical and forensic settings (Minakata et al., 2018).
properties
Product Name |
PB-22 N-(4-hydroxypentyl)-3-carboxyindole metabolite |
|---|---|
Molecular Formula |
C14H17NO3 |
Molecular Weight |
247.3 |
InChI |
InChI=1S/C14H17NO3/c1-10(16)5-4-8-15-9-12(14(17)18)11-6-2-3-7-13(11)15/h2-3,6-7,9-10,16H,4-5,8H2,1H3,(H,17,18) |
InChI Key |
JKTRSAHBYMWKAA-UHFFFAOYSA-N |
SMILES |
CC(O)CCCN1C=C(C(O)=O)C2=C1C=CC=C2 |
synonyms |
1-(4-hydroxypentyl)-1H-indole-3-carboxylic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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